Cas no 121842-76-0 ((R)-2-Bromo-4-phenylbutyric acid)

• Product Name: (R)-2-Bromo-4-phenylbutyric acid
• CAS No: 121842-76-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 2128207
• PubChem ID: 13255778
• Update Time: 2025-04-21

(R)-2-Bromo-4-phenylbutyric acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Bromo-4-phenylbutyric acid
• (R)-2-Bromo-4-phenylbutanoic acid
• SCHEMBL5870056
• 121842-76-0
• (R)-2-Bromo-4-phenylbutanoicacid

• Inchi： 1S/C10H11BrO2/c11-9(10(12)13)7-6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)/t9-/m1/s1
• InChI Key： DJQJKQPODCNTSE-SECBINFHSA-N
• SMILES： Br[C@@H](C(=O)O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.99400
• Monoisotopic Mass: 241.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.46730